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Compound of Interest

Compound Name: Trisodium arsenite

Cat. No.: B083169

Essential Safety and Handling Guide for
Trisodium Arsenite

This guide provides critical safety and logistical information for handling Trisodium arsenite,
tailored for research and drug development professionals. It outlines procedural, step-by-step
guidance for safe operations and disposal.

Hazard Summary

Trisodium arsenite is a highly toxic and carcinogenic compound. Acute exposure can be fatal,
and chronic exposure may lead to severe health issues, including damage to the nervous
system, liver, and skin.[1][2][3] It is crucial to handle this substance with extreme caution and
adhere to all safety protocols.
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Hazard Classification

Description

Acute Toxicity (Oral)

Fatal if swallowed.

Carcinogenicity

May cause cancer (skin and lung).[2]

Skin Corrosion/Irritation

Causes severe skin burns.

Eye Damage/Irritation

Causes serious eye damage.

Specific Target Organ Toxicity

Causes damage to organs through prolonged or
repeated exposure (respiratory, cardiovascular,

and gastrointestinal systems).

Aquatic Hazard

Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[1][4] Always inspect PPE

before use and do not wear it outside of the designated work area.[1][5]

PPE Category

Specifications

Hand Protection

Wear two pairs of nitrile gloves.[6] Change
gloves frequently and immediately if

contaminated.[1]

Eye and Face Protection

Use safety glasses with side-shields or chemical
safety goggles.[6][7] A face shield is required

when there is a risk of splashing.[4][8]

Skin and Body Protection

Wear a lab coat, coveralls, or an impervious
suit.[4][9] Closed-toe shoes are mandatory.[1]
For larger quantities, impervious boots may be

necessary.[4]

Respiratory Protection

A NIOSH-approved respirator is required when
dust may be generated or if airborne

concentrations exceed exposure limits.[4]
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Handling Procedures and Operational Plan

All work with Trisodium arsenite must be conducted within a designated area, clearly marked
with hazard signs.[5][6]

e Preparation:
o Ensure an emergency eyewash station and safety shower are accessible.[5][10]
o Work must be performed inside a certified chemical fume hood.[6]
o Keep quantities to a minimum.[5][6]
e Handling:
o Avoid the formation of dust and aerosols.[7]
o Do not eat, drink, or smoke in the designated area.[4][7]
o Wash hands thoroughly after handling, even if gloves were worn.[6]
o Storage:
o Store in a cool, dry, and well-ventilated area.[7]
o Keep containers tightly closed and store in a locked cabinet.[7]

o Store away from incompatible materials such as acids and oxidizing agents.[2][5]
Containers should be clearly labeled as "Health Hazard" and "Particularly Hazardous
Substance".[6]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate
medical attention.[3] Do not use mouth-to-mouth

resuscitation.[3]

Skin Contact

Immediately remove all contaminated clothing.
[11] Wash the affected area with copious
amounts of soap and water for at least 15
minutes.[2][11] Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally.[3][11] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill Response Plan

Any spill of Trisodium arsenite should be treated as a major event.[5] Evacuate the area and

follow the established protocol.
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Spill Occurs

Contain the Spill
Use absorbent material for liquids
or gently cover powder

Clean Up Spill
Collect material with a HEPA-filter vacuum
or by carefully sweeping

Decontaminate Area
Wash the spill area with soap and water

Package and Label Waste
Place in sealed, labeled containers
for hazardous waste disposal

Report the Incident
Notify EH&S and Supervisor

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a Trisodium arsenite spill.
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Disposal Plan

All Trisodium arsenite waste is considered hazardous waste.[5]

e Collection:

o All solid waste, including contaminated gloves, pipette tips, and paper towels, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[1][5]

o Liquid waste must be collected in a separate, sealed, and compatible container.[1][5]

o Rinse water from decontaminating equipment must also be collected as hazardous waste.

[5]

e Labeling:

o Waste containers must be labeled with "Hazardous Waste," the full chemical name

"Trisodium arsenite," and the associated hazards (e.g., "Toxic," "Carcinogen”).[1][5]

e Storage and Disposal:

o Store waste containers in a secondary containment bin in a designated and secure area.

o Arrange for disposal through your institution's Environmental Health and Safety (EH&S)

department.[1] Drain disposal is strictly prohibited.[5][12]

Occupational Exposure Limits

These limits are for inorganic arsenic compounds and should be strictly adhered to.

Limit (8-hour Time-

Organization . Notes
Weighted Average)
OSHA (PEL) 0.01 mg/m3 Permissible Exposure Limit[13]
Recommended Exposure Limit
NIOSH (REL) 0.002 mg/m3 _ -
(15-minute ceiling)[13]
ACGIH (TLV) 0.01 mg/m3 Threshold Limit Value[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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